Lipophilicity Differences by Salt Form
The hydrochloride salt of 6-bromo-4-fluoroisoindoline exhibits a computed LogP of 2.19, which is 0.33 log units lower than the free base (LogP 2.52) and 1.29 log units lower than the hydrobromide salt (LogP 3.48) . This reduced lipophilicity translates into predictably higher aqueous solubility and altered organic-phase partitioning behavior compared to both the free base and the HBr salt. In multi-step synthetic sequences where intermediate solubility governs reaction homogeneity and extraction efficiency, the HCl salt provides a distinct operational advantage over the more lipophilic HBr variant .
| Evidence Dimension | Computed octanol-water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 2.19 (6-Br-4-F isoindoline HCl salt) |
| Comparator Or Baseline | Free base (CAS 689214-92-4): LogP = 2.52; HBr salt (CAS 335428-72-3): LogP = 3.48 |
| Quantified Difference | ΔLogP = -0.33 vs. free base; ΔLogP = -1.29 vs. HBr salt |
| Conditions | Computed values from vendor and database sources (ChemSrc, Fluorochem, Molbase) |
Why This Matters
Lower LogP indicates superior solubility in polar reaction solvents (e.g., DMF, DMSO, water mixtures), reducing precipitation during reactions and simplifying workup – a critical factor when procuring a building block for multi-gram scale use.
